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Compound of Interest

Compound Name: N'-Boc-N-(Gly-Oleoyl)-Lys

Cat. No.: B15621670

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential physicochemical data for N'-Boc-N-(Gly-Oleoyl)-Lys, a key
intermediate in the synthesis of lipidated peptides and drug delivery systems.

Core Physicochemical Data

The fundamental molecular characteristics of N'-Boc-N-(Gly-Oleoyl)-Lys are summarized
below. This data is critical for experimental design, analytical method development, and
stoichiometric calculations in synthetic protocols.

Parameter Value Reference
Chemical Formula C31H57N306 [1][2][3]
Molecular Weight 567.80 g/mol [1112]

Exact Mass 567.4247 u [3]

CAS Number 2353409-71-7 [1]12113]

Elemental Composition

A detailed breakdown of the elemental composition of N'-Boc-N-(Gly-Oleoyl)-Lys is provided
for applications requiring elemental analysis.
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Atomic Mass
Molar Mass
Element Symbol Mass ( Count Percentage
(g/mol)
g/mol ) (%)
Carbon C 12.011 31 372.341 65.57
Hydrogen H 1.008 57 57.456 10.12
Nitrogen N 14.007 3 42.021 7.40
Oxygen @) 15.999 6 95.994 16.91
Total 567.812 100.00

Note: The total molecular weight calculated from elemental composition may vary slightly from
the reported molecular weight due to isotopic distribution.

Logical Representation of Molecular Information

The following diagram illustrates the relationship between the compound's identity and its
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Click to download full resolution via product page

fundamental physicochemical properties.

Caption: Relationship between N'-Boc-N-(Gly-Oleoyl)-Lys and its key identifiers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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